Cas no 153823-58-6 (2-Chloro-4-nitrophenyl-2,3,4,6-tetra-O-acetyl-α-D-glucopyranoside)

• Product Name: 2-Chloro-4-nitrophenyl-2,3,4,6-tetra-O-acetyl-α-D-glucopyranoside
• CAS No: 153823-58-6
• MF: C₂₀H₂₂ClNO₁₂
• MW: 503.8411860466
• CID: 106350
• PubChem ID: 71307112
• Update Time: 2025-10-21

2-Chloro-4-nitrophenyl-2,3,4,6-tetra-O-acetyl-α-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside,2-chloro-4-nitrophenyl, 2,3,4,6-tetraacetate
• 2-CHLORO-4-NITROPHENYL-2,3,4,6-TETRA-O-ACETYL-ALPHA-D-GLUCOPYRANOSIDE
• 2-CHLORO-4-NITROPHENYL-2,3,4,6-TETRA-O-ACETYL-A-D-GLUCOPYRANOSIDE
• 2-Chloro-4-nitrophenyl-2,3,4,6-tetra-O-acetyl-α-D-glucopyranoside
• 2-Chloro-4-nitrophenyl α-D-Glucopyranoside 2,3,4,6-Tetraacetate
• 2-Chloro-4-nitrophenyl 2,3,4,6-tetrα-O-acetyl-α-D-glucopyranoside
• 2-Chloro-4-Nitrophenyl alpha-D-Glucopyranoside 2,3,4,6-Tetraacetate
• a-D-Glucopyranoside,2-chloro-4-nitrophenyl,2,3,4,6-tetraacetate
• (2R,3R,4S,5R,6R)-2-(Acetoxymethyl)-6-(2-chloro-4-nitrophenoxy)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• [(2R,3R,4S,5R,6R)-3,4,5-TRIS(ACETYLOXY)-6-(2-CHLORO-4-NITROPHENOXY)OXAN-2-YL]METHYL ACETATE
• [(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(2-chloro-4-nitrophenoxy)oxan-2-yl]methyl acetate
• 2-Chloro-4-nitrophenyl-2,3,4,6-tetra-O-acetyl-?-D-glucopyranoside
• 153823-58-6

• Inchi： 1S/C20H22ClNO12/c1-9(23)29-8-16-17(30-10(2)24)18(31-11(3)25)19(32-12(4)26)20(34-16)33-15-6-5-13(22(27)28)7-14(15)21/h5-7,16-20H,8H2,1-4H3/t16-,17-,18+,19-,20+/m1/s1
• InChI Key： QRNIUQCWYQOPLO-OBKDMQGPSA-N
• SMILES： ClC1C=C(C=CC=1O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 503.08300
• Monoisotopic Mass: 503.0830528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 170Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 117-119°C
• Refractive Index: 1.55
• Solubility: Almost insoluble (0.028 g/l) (25 º C),
• PSA: 169.48000
• LogP: 2.23330

Additional information on 2-Chloro-4-nitrophenyl-2,3,4,6-tetra-O-acetyl-α-D-glucopyranoside

Comprehensive Guide to 2-Chloro-4-nitrophenyl-2,3,4,6-tetra-O-acetyl-α-D-glucopyranoside (CAS No. 153823-58-6)

2-Chloro-4-nitrophenyl-2,3,4,6-tetra-O-acetyl-α-D-glucopyranoside is a specialized glycoside derivative widely used in biochemical research and pharmaceutical development. With the CAS number 153823-58-6, this compound has gained attention for its unique properties and applications in enzymatic studies, carbohydrate chemistry, and drug synthesis. Researchers often seek information on its synthesis methods, solubility characteristics, and stability under various conditions, making it a trending topic in scientific discussions.

The molecular structure of 2-Chloro-4-nitrophenyl-2,3,4,6-tetra-O-acetyl-α-D-glucopyranoside features a glucopyranoside core with acetyl protective groups at the 2, 3, 4, and 6 positions, coupled with a 2-chloro-4-nitrophenyl aglycone. This configuration makes it particularly useful as a chromogenic substrate for enzyme assays, especially in studying α-glucosidases and other carbohydrate-active enzymes. Recent publications highlight its growing importance in diabetes research, where it helps investigate enzyme inhibitors for potential therapeutic applications.

In the current market, demand for high-purity 153823-58-6 has increased due to its role in developing diagnostic kits and biochemical tools. Manufacturers emphasize its storage conditions (typically -20°C protected from light) and handling precautions to maintain stability. Analytical techniques like HPLC and NMR are commonly employed to verify the purity of this compound, which typically exceeds 98% in commercial preparations.

The synthesis of 2-Chloro-4-nitrophenyl-2,3,4,6-tetra-O-acetyl-α-D-glucopyranoside involves glycosylation reactions between protected glucose derivatives and appropriately functionalized phenol compounds. Recent advances in green chemistry approaches have optimized these synthetic routes, reducing environmental impact while maintaining high yields. These developments respond to growing industry concerns about sustainable chemical production, making this compound an interesting case study in eco-friendly synthesis methodologies.

Researchers frequently inquire about the spectral properties of CAS 153823-58-6, particularly its UV-Vis absorption characteristics that make it valuable for spectrophotometric assays. The compound's absorbance maximum around 400 nm allows sensitive detection in enzymatic reactions, explaining its popularity in high-throughput screening applications. Modern laboratories increasingly combine its use with microplate readers and automated analysis systems to enhance research efficiency.

Quality control standards for 2-Chloro-4-nitrophenyl-2,3,4,6-tetra-O-acetyl-α-D-glucopyranoside have become more stringent, with suppliers now providing detailed certificates of analysis including residual solvent content and water content specifications. These improvements address the research community's need for reproducible experimental results, especially in pharmaceutical applications where consistency is critical.

The future outlook for 153823-58-6 appears promising, with emerging applications in glycobiology research and drug discovery programs. Its utility as a mechanistic probe for studying carbohydrate-processing enzymes continues to expand, particularly in investigations of metabolic disorders and infectious diseases. These developments align with current scientific priorities in personalized medicine and translational research, ensuring ongoing interest in this versatile biochemical tool.